4-[[3-(3,5-Dimethylpyrazol-1-yl)azetidin-1-yl]methyl]-3,5-dimethyl-1,2-oxazole

• IUPAC Name: 4-[[3-(3,5-dimethylpyrazol-1-yl)azetidin-1-yl]methyl]-3,5-dimethyl-1,2-oxazole
• InChI: InChI=1S/C14H20N4O/c1-9-5-10(2)18(15-9)13-6-17(7-13)8-14-11(3)16-19-12(14)4/h5,13H,6-8H2,1-4H3
• InChI Key: FHPYHXAUDXHPKL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2CN(C2)CC3=C(ON=C3C)C)C
• Molecular Formula: C14H20N4O
• Molecular Weight: 260.33 g/mol

Description

4-[[3-(3,5-Dimethylpyrazol-1-yl)azetidin-1-yl]methyl]-3,5-dimethyl-1,2-oxazole is a chemical compound that has gained significant interest in scientific research due to its potential as a therapeutic agent. It is a heterocyclic compound with a unique structure that makes it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of 4-[[3-(3,5-Dimethylpyrazol-1-yl)azetidin-1-yl]methyl]-3,5-dimethyl-1,2-oxazole is not fully understood. It is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in inflammation, tumor growth, and viral replication. It may also have an effect on neurotransmitters in the brain, which could explain its potential use in the treatment of neurological disorders.
Biochemical and Physiological Effects:
Studies have shown that this compound has anti-inflammatory, anti-tumor, and anti-viral effects. It has also been shown to have an effect on neurotransmitters in the brain, which could explain its potential use in the treatment of neurological disorders. The compound has been found to be well-tolerated in animal studies, with no significant adverse effects reported.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[[3-(3,5-Dimethylpyrazol-1-yl)azetidin-1-yl]methyl]-3,5-dimethyl-1,2-oxazole in lab experiments is its unique structure, which makes it a promising candidate for drug development. Another advantage is its well-tolerated nature in animal studies, which suggests that it may be safe for use in humans. One limitation is the lack of understanding of its mechanism of action, which makes it difficult to design experiments to test its efficacy. Another limitation is the need for further research to determine its safety and efficacy in clinical trials.

Future Directions

Future research on 4-[[3-(3,5-Dimethylpyrazol-1-yl)azetidin-1-yl]methyl]-3,5-dimethyl-1,2-oxazole should focus on determining its mechanism of action and efficacy in clinical trials. It may also be useful to investigate its potential use in combination with other drugs for the treatment of various diseases. Additionally, further research is needed to determine its safety and potential side effects in humans.

Synthesis Methods

The synthesis of 4-[[3-(3,5-Dimethylpyrazol-1-yl)azetidin-1-yl]methyl]-3,5-dimethyl-1,2-oxazole involves the reaction of 3-(3,5-dimethylpyrazol-1-yl)azetidine with 3,5-dimethyl-1,2-dibromo-4-(trifluoromethyl)benzene in the presence of a base. The resulting compound is then treated with a sodium hydride solution in dimethylformamide to yield the final product. This synthesis method has been optimized to produce high yields of the compound with good purity.

Scientific Research Applications

The unique structure of 4-[[3-(3,5-Dimethylpyrazol-1-yl)azetidin-1-yl]methyl]-3,5-dimethyl-1,2-oxazole makes it a promising candidate for drug development. It has been studied for its potential as an anti-inflammatory, anti-tumor, and anti-viral agent. It has also been investigated for its use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurological disorders. The compound has shown promising results in preclinical studies, and further research is needed to determine its efficacy in clinical trials.